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Nomenclature, Synthesis, and Physicochemical
Profiling[1][2][3]
Executive Summary

Butyl N-(2,4-dimethylphenyl)carbamate (CAS: 113579-11-6) is a specialized organic carbamate
ester utilized primarily as a chemical intermediate in the synthesis of agrochemicals and
pharmaceutical compounds.[1][2][3] Structurally, it consists of a 2,4-dimethylaniline (2,4-xylyl)
moiety linked to a butyl group via a carbamate bridge.[1][2] This guide provides an exhaustive
analysis of its nomenclature, synonyms, synthetic pathways, and physicochemical properties to
support research and development workflows.

Nomenclature and Synonyms

Accurate identification is critical in chemical sourcing and regulatory documentation.[1][2] The
compound is frequently referenced by variations of its IUPAC name or its xylyl derivative

classification.[1][2]
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2.1 Primary Synonyms

The following table consolidates the accepted synonyms for Butyl N-(2,4-
dimethylphenyl)carbamate, categorized by nomenclature system.

Category Synonym

IUPAC / Systematic Butyl N-(2,4-dimethylphenyl)carbamate

] ] Carbamic acid, (2,4-dimethylphenyl)-, butyl
Chemical Abstract Service (CAS)

ester
Substituent-Based Butyl (2,4-dimethylphenyl)carbamate
Xylyl Variations Butyl N-(2,4-xylyl)carbamate
Butyl 2,4-xylylcarbamate
N-(2,4-Xylyl)carbamic acid butyl ester
Identifier CAS RN: 113579-11-6

2.2 Structural Identifiers

e Molecular Formula:ngcontent-ng-c1989010908=""_nghost-ng-c2193002942="" class="inline
ng-star-inserted">

[1]

« SMILES:CCCCOC(=0)Nclcee(C)eclC

e INChlKey:QRTZFHHOXLTYQV-UHFFFAOYSA-N (Predicted)[1][2]

Chemical Structure and Properties

Understanding the physicochemical profile is essential for predicting solubility, stability, and
biological interaction.[1][2]

3.1 Physicochemical Data
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Property Value Note

Molecular Weight 221.30 g/mol

Physical State Solid / Crystalline Powder Typically white to off-white
Boiling Point ~330°C (Predicted) At 760 mmHg

Density ~1.05 g/cm3 (Predicted)

LogP ~3.5-4.0 Lipophilic; low water solubility
Solubility DMSO, Methanol, Chloroform Sparingly soluble in water

3.2 Structural Analysis

The molecule features a lipophilic n-butyl chain and an aromatic xylyl ring.[1][2] The carbamate
linkage (ngcontent-ng-c1989010908=""__nghost-ng-c2193002942="" class="inline ng-star-
inserted">

) serves as a hydrogen bond donor (NH) and acceptor (C=0), influencing its binding affinity in
biological targets (e.g., acetylcholinesterase inhibition potential, common in carbamates).[1]

Synthetic Pathways

Two primary pathways are employed for the synthesis of Butyl N-(2,4-
dimethylphenyl)carbamate. The choice of pathway depends on reagent availability and scale.

[1][]

4.1 Pathway A: Chloroformate Route (Standard Lab Scale)

This method involves the nucleophilic attack of 2,4-dimethylaniline on butyl chloroformate in the
presence of a base (e.g., Triethylamine or Pyridine) to scavenge the HCI byproduct.[1][2]

4.2 Pathway B: Isocyanate Route (Atom Economic)

Reaction of 2,4-dimethylphenyl isocyanate with n-butanol.[1][2] This addition reaction is atom-
economic with no byproducts, often catalyzed by organotin compounds or tertiary amines.[1][2]

4.3 Synthesis Visualization

The following diagram illustrates the logical flow of both synthetic strategies.
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Figure 1: Dual synthetic pathways for Butyl N-(2,4-dimethylphenyl)carbamate via
Chloroformate or Isocyanate precursors.[1][2]

Applications and Research Utility

While not a mass-market consumer drug, this compound is significant in the following domains:

o Agrochemical Discovery: Carbamates are a major class of insecticides (inhibiting
acetylcholinesterase).[1][2] This specific butyl ester serves as a structural analog for
Structure-Activity Relationship (SAR) studies to optimize lipophilicity and potency.[1][2]

» Organic Synthesis Intermediate: The carbamate group acts as a robust protecting group for
the aniline amine, stable against basic hydrolysis but cleavable under specific acidic or
reductive conditions.[1][2]

o Reference Standard: Used in environmental analysis to track carbamate degradation or as
an internal standard in chromatography.[1][2]

Analytical Methodology

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b3961058/docs?utm_src=pdf-body-img#technical-guide-butyl-n-2-4-dimethylphenyl-carbamate
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://anilines.net/auto-stock19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3961058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

For quality control and identification, the following protocols are recommended.

6.1 HPLC-UV Detection
e Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 um).[1][2]

» Mobile Phase: Acetonitrile : Water (Gradient 50:50 to 90:10).[1][2]
o Detection: UV at 210 nm (carbamate carbonyl) and 254 nm (aromatic ring).[1][2]

+ Retention Time: Predicted to be late-eluting due to the lipophilic butyl and xylyl groups.[1][2]

6.2 Mass Spectrometry (GC-MS)

« lonization: Electron Impact (El, 70 eV).[1][2]
o Fragmentation Pattern:

o Molecular lon (ngcontent-ng-c1989010908=""_nghost-ng-c2193002942="" class="inline
ng-star-inserted">

): 221 m/z[1]
o Tropylium-like ion (dimethylphenyl): ~105/106 m/z[1][2]

o Loss of butoxy group (hgcontent-ng-c1989010908=""_nghost-ng-c2193002942=""

class="inline ng-star-inserted">
)[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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